Cas no 1172335-73-7 (N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1172335-73-7
• MF: C₁₈H₁₈N₆OS
• MW: 366.440121173859
• CID: 6305712
• PubChem ID: 29695248
• Update Time: 2025-07-10

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide
• N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide
• AKOS024508874
• N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide
• 1172335-73-7
• N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2-ethyl-5-methylpyrazole-3-carboxamide
• F5460-0076

• Inchi： 1S/C18H18N6OS/c1-4-23-14(9-11(2)21-23)17(25)20-16-10-12(3)22-24(16)18-19-13-7-5-6-8-15(13)26-18/h5-10H,4H2,1-3H3,(H,20,25)
• InChI Key： NZVHAMDGYVNCAD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C(=CC(C)=N1)NC(C1=CC(C)=NN1CC)=O

Computed Properties

• Exact Mass: 366.12628039g/mol
• Monoisotopic Mass: 366.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide (CAS No. 1172335-73-7): A Comprehensive Overview

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide (CAS No. 1172335-73-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, BMPA, is a derivative of pyrazole and benzothiazole, two heterocyclic systems known for their diverse biological activities and potential therapeutic applications.

The structure of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide is characterized by the presence of multiple functional groups, including amide, pyrazole, and benzothiazole moieties. These functional groups contribute to the compound's unique chemical properties and biological activity. The benzothiazole ring, in particular, is known for its ability to interact with various biological targets, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of BMPA in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the *Journal of Medicinal Chemistry* has shown that BMPA exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics, which are urgently needed to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, BMPA has also been investigated for its anti-inflammatory effects. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that BMPA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that BMPA may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential use of BMPA as an antitumor agent. Preliminary studies have shown that BMPA can induce apoptosis in cancer cells through the modulation of key signaling pathways. For instance, a study published in *Cancer Letters* reported that BMPA can inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer. This finding opens up new avenues for the development of targeted cancer therapies.

The synthesis of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the benzothiazole ring, followed by the introduction of the pyrazole moiety and subsequent functionalization to form the final compound. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process.

The physicochemical properties of BMPA are also important considerations for its potential applications. The compound has been found to have good solubility in organic solvents and moderate solubility in water, which facilitates its use in various formulations. Additionally, BMPA exhibits excellent stability under physiological conditions, making it suitable for both in vitro and in vivo studies.

In terms of safety and toxicity, preliminary assessments have shown that BMPA has a favorable safety profile. However, further studies are needed to fully evaluate its long-term effects and potential side effects. Preclinical studies are currently underway to assess the pharmacokinetics and pharmacodynamics of BMPA, which will provide valuable insights into its behavior in biological systems.

Overall, N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide (CAS No. 1172335-73-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapeutic agents.